Cas no 2137827-70-2 (rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride)

Technical Introduction: rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride is a chiral cyclopentyl derivative featuring a reactive sulfonyl fluoride group, making it a valuable intermediate in medicinal chemistry and bioconjugation applications. The compound’s stereochemistry (rac-1R,3S) offers versatility in asymmetric synthesis, while the methanesulfonyl fluoride moiety serves as an electrophilic warhead for selective covalent modification of target proteins or nucleophiles. Its stability under physiological conditions and compatibility with click chemistry protocols enhance its utility in probe design and inhibitor development. The presence of both an amine and sulfonyl fluoride group enables dual functionalization, facilitating the construction of complex scaffolds for drug discovery or chemical biology studies.
rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride structure
2137827-70-2 structure
Product Name:rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride
CAS No:2137827-70-2
MF:C6H12FNO2S
MW:181.228384017944
CID:5807148
PubChem ID:132342214
Update Time:2025-06-08

rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • EN300-704237
    • rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride
    • 2137827-70-2
    • Inchi: 1S/C6H12FNO2S/c7-11(9,10)4-5-1-2-6(8)3-5/h5-6H,1-4,8H2/t5-,6+/m0/s1
    • InChI Key: UHXDXYIURCHNAV-NTSWFWBYSA-N
    • SMILES: S(C[C@H]1CC[C@H](C1)N)(=O)(=O)F

Computed Properties

  • Exact Mass: 181.05727796g/mol
  • Monoisotopic Mass: 181.05727796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.5Ų

rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-704237-1.0g
rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride
2137827-70-2
1g
$0.0 2023-06-06

Additional information on rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride

rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride: A Comprehensive Overview

rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride (CAS No. 2137827-70-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with an aminomethyl group and a methanesulfonyl fluoride moiety. The stereochemistry of the compound, specifically the (1R,3S) configuration, plays a crucial role in its chemical reactivity and potential applications.

The methanesulfonyl fluoride group is known for its strong electrophilic properties, making it a valuable component in various chemical reactions. This group can act as a leaving group in substitution reactions or as an activating agent in nucleophilic attacks. The presence of the cyclopentane ring adds structural rigidity to the molecule, which can influence its stability and reactivity under different conditions. Additionally, the amine functionality introduces basicity and hydrogen bonding capabilities, further enhancing the compound's versatility.

Recent studies have highlighted the potential of rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in medicinal chemistry.

In the realm of materials science, this compound has shown promise as an intermediate in the synthesis of advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved adhesion, flexibility, and thermal stability. Furthermore, its application in catalysis has been investigated, with reports suggesting its potential as a catalyst for selective transformations in organic synthesis.

From an environmental perspective, understanding the degradation pathways of rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride is crucial for assessing its impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in various environmental conditions. These studies are essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, rac-[(1R,3S)-3-aminocyclopentyl]methanesulfonyl fluoride (CAS No. 2137827-70-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it a valuable tool in drug discovery, polymer synthesis, and catalysis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.

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